Cas no 15826-37-6 (Cromolyn sodium)

• Product Name: Cromolyn sodium
• CAS No: 15826-37-6
• MF: C₂₃H₁₄Na₂O₁₁
• MW: 512.330209255219
• MDL: MFCD22575281
• CID: 50219
• PubChem ID: 160871015
• Update Time: 2026-01-19

Cromolyn sodium Chemical and Physical Properties

Names and Identifiers

• cromolyn sodium
• disodium cromoglicate
• Disodium 5,5-[(2-hydroxytrimethylene)-bis-(oxy)]-bis[4-oxo--1-benzopyran-2
• Di Sodium Hydrogen Citrate
• Sodium Cromoglicate
• CROMOGLICATE SODIUM
• Disodium 1,3-bis(2-carboxy-5-chromonyloxy)-2-propanol
• Disodium 5,5'-[(2-hydroxytrimethylene)dioxy]bis[4-oxo-4H-1-benzopyran-2-carboxylate]
• Sodium Cromoylycate
• Cromoglycate sodium
• Cromolyn Disodium Salt Hydrate
• Sodium cromoglycate
• Cromolyn Disodium Salt
• Cromolyn sodium salt
• CROMOLYN SODIUM, USP29
• Disodium Cromoglycate
• Cromoglycate Cromoglycic acid
• Cromoglycate,Cromoglycic acid,Cromolyn sodium salt
• Disodium Cromoglycate Hydrate
• disodium,5-[3-(2-carboxylato-4-oxochromen-5-yl)oxy-2-hydroxypropoxy]-4-oxochromene-2-carboxylate
• USP24
• Cromoglycate
• Cromoglycic acid
• 5,5'-[(2-Hydroxy-1,3-propanediyl)bis(oxy)]bis(4-oxo-4H-1-benzopyran-2-carboxylic Acid) Disodium Salt Hydrate
• Sodium cromolyn
• Nasalcrom
• Gastrocrom
• Cromoglycate disodium
• Natrium cromoglicat
• Nalcrom
• Opticrom
• Lomudal
• Aarane
• Intal
• Gastrofrenal
• Gynazole
• Cromoptic
• Lomuda
• Crolom
• Intal nebulizer
• Chromolyn sodium
• Natrii cromoglicas
• Cromolyn (sodium)
• Rynacrom
• Lomusol
• Frenasma
• Lomudas
• Nebulasma
• Aararre
• Nasmil
• Cromolynsodium
• Cromo asma
• Cromolyn, sodium salt
• FPL-670
• Gastrocrom (TN)
• NCGC00021142-02
• Dinatrium salz von 1,3-bis-(2-carboxychromon-5-yloxy)-2-hydroxypropan [German]
• sodium 5,5'-((2-hydroxypropane-1,3-diyl)bis(oxy))bis(4-oxo-4H-chromene-2-carboxylate)
• CHEBI:128458
• Sodium cromoglicate [JAN]
• 5,5'-[(2-Hydroxy-1,3-propanediyl)bis(oxy)]bis(4-oxo-4H-1-benzopyran-2-carboxylic Acid) Disodium Salt
• AC-18734
• NCGC00017083-03
• J-009487
• CROMOGLICATE SODIUM [WHO-DD]
• CAS-15826-37-6
• SODIUM CROMOGLICATE [EP MONOGRAPH]
• Dinatrium cromoglicicum
• Tox21_110863
• cromoglicato de sodio
• CROMOLYN SODIUM [USP MONOGRAPH]
• Intal (TN)
• FPL 670
• Tox21_110863_1
• CROMOLYN SODIUM (USP-RS)
• HMS1570D05
• AKOS016339565
• EINECS 239-926-7
• 5,5'-(2-Hydroxytrimethylenedioxy)bis(4-oxochromene-2-carboxylic acid)
• NS00078183
• CROMOLYN DISODIUM SALT [MI]
• disodium 5-(3-(2-carboxylato-4-oxo-4H-5-chromenyloxy)-2-hydroxypropoxy)-4-oxo-4H-2-chromenecarboxylate
• HMS2097D05
• Q2WXR1I0PK
• NCGC00255950-01
• disodium 5,5'-[(2-hydroxypropane-1,3-diyl)bis(oxy)]bis(4-oxo-4H-chromene-2-carboxylate)
• CCRIS 3194
• 4H-1-Benzopyran-2-carboxylicacid, 5,5'-[(2-hydroxy-1,3-propanediyl)bis(oxy)]bis[4-oxo-, sodium salt (1:2)
• KS-5299
• FPL670
• Natrium cromoglicat [German]
• SODIUM CROMOGLICATE [WHO-IP]
• Cromolyn Na
• Cromoglycate,Cromoglycic acid
• NSC 109500
• CROMOLYN SODIUM [VANDF]
• 4H-1-Benzopyran-2-carboxylic acid, 5,5'-((2-hydroxy-1,3-propanediyl)bis(oxy))bis(4-oxo-, disodium salt)
• DSCG
• HMS502K19
• Cromolyn Sodium Oral Solution (Concentrate)
• UNII-Q2WXR1I0PK
• HMS3714D05
• Dinatrium salz von 1,3-bis-(2-carboxychromon-5-yloxy)-2-hydroxypropan
• disodium;5-[3-(2-carboxylato-4-oxochromen-5-yl)oxy-2-hydroxypropoxy]-4-oxochromene-2-carboxylate
• sodium 5,5'-(2-hydroxypropane-1,3-diyl)bis(oxy)bis(4-oxo-4H-chromene-2-carboxylate)
• Cromoglicic acid;Duracroman
• CCG-40261
• Cromolina Sodica
• Cromolyn Sodium Inhalation
• NATRII CROMOGLICAS [WHO-IP LATIN]
• MFCD00057744
• 15826-37-6
• Prestwick_996
• HMS2091I06
• AKOS015913923
• Cromoglicinsaeure, dinatriumsalz
• CROMOLYN SODIUM [USP-RS]
• disodium 5-{3-[(2-carboxylato-4-oxo-4H-chromen-5-yl)oxy]-2-hydroxypropoxy}-4-oxo-4H-chromene-2-carboxylate
• Astilyn
• NCGC00094633-01
• Sodium salt of 5-[3-(2-carboxy-4-oxo-4H-5-chromenyloxy)-2-hydroxypropoxy]-4-oxo-4H-2-chromenecarboxylic acid
• Cromoglycate, Sodium
• HMS2089N09
• NCGC00017083-02
• Tox21_302003
• AKOS015895760
• s1911
• CHEMBL74
• Disodium Cromoglycate;FPL-670
• Disodium 5,5'-((2-hydroxytrimethylene)dioxy)bis(4-oxo-4H-1-benzopyran-2-carboxylate)
• NCGC00022858-08
• 4H-1-Benzopyran-2-carboxylic acid, 5,5'-((2-hydroxy-1,3-propanediyl)bis(oxy))bis(4-oxo-, disodium salt
• Disodium cromolyn
• Cromolyn sodium [USAN:USP]
• disodium 5,5'-((2-hydroxypropane-1,3-diyl)bis(oxy))bis(4-oxo-4H-chromene-2-carboxylate)
• disodium 5-[3-(2-carboxylato-4-oxo-4H-5-chromenyloxy)-2-hydroxypropoxy]-4-oxo-4H-2-chromenecarboxylate
• SODIUM CROMOGLICATE [MART.]
• SODIUM CROMOGLICATE (MART.)
• Cromolyn sodium [USAN]
• SCHEMBL7500
• CROMOLYN SODIUM [ORANGE BOOK]
• NSC109500
• sodium 5-[3-(2-carboxy-4-oxo-chromen-5-yl)oxy-2-hydroxy-propoxy]-4-oxo-chromene-2-carboxylic acid;Sodium cromoylycate
• Cromolyn Sodium Inhalation Solution
• CROMOLYN SODIUM (USP MONOGRAPH)
• 4H-1-Benzopyran-2-carboxylic acid, 5,5'-((2-hydroxytrimethylene)dioxy)bis(4-oxo-, disodium salt
• cromolyn disodium
• Cromolyn sodium (USAN:USP)
• A809913
• D00526
• SODIUM CROMOGLICATE (EP MONOGRAPH)
• DISODIUM CROMOLYN [INCI]
• Cromlyn Sodio
• FPL 670 (Cromolyn) Disodium
• Cromolyne sodique
• Epitope ID:122681
• DTXSID7044554
• Cromolyn sodium (USP)
• 5,5'-((2-Hydroxytrimethylene)dioxy)bis(4-oxo-4H-1-benzopyran-2-carboxylic acid) disodium salt
• Inostral (Anti-asthmatic)
• Disodium 5,5'-((2-hydroxytrimethylene)bis(oxy))bis(4-oxo-4H-1-benzopyran-2-carboxylate)
• Sodium cromoglicate (JP17)
• DTXCID5024554
• HMS1920A18
• NCGC00017083-01
• FT-0602030
• FPL.670
• NSC-109500
• Cromo asma aerosol
• NCGC00094633-02
• BCP12933
• 5,5'-((2-Hydroxy-1,3-propanediyl)bis(oxy))bis(4-oxo-4H-1-benzopyran-2-carboxylic Acid), Disodium Salt
• C2521
• Cromoglycate, Disodium
• Q10261779
• SPECTRUM1500210
• disodium 5-(3-((2-carboxylato-4-oxo-4H-chromen-5-yl)oxy)-2-hydroxypropoxy)-4-oxo-4H-chromene-2-carboxylate
• Methyl3-butynoate
• VLARUOGDXDTHEH-UHFFFAOYSA-L
• Sodium cromoglicate (JP18)
• A10703
• Cromolyn sodium

• MDL： MFCD22575281
• Inchi： 1S/C23H16O11.2Na/c24-11(9-31-14-3-1-5-16-20(14)12(25)7-18(33-16)22(27)28)10-32-15-4-2-6-17-21(15)13(26)8-19(34-17)23(29)30;;/h1-8,11,24H,9-10H2,(H,27,28)(H,29,30);;/q;2*+1/p-2
• InChI Key： VLARUOGDXDTHEH-UHFFFAOYSA-L
• SMILES： [Na+].[Na+].O(C1=CC=CC2=C1C(C=C(C(=O)[O-])O2)=O)CC(COC1=CC=CC2=C1C(C=C(C(=O)[O-])O2)=O)O

Computed Properties

• Exact Mass: 512.03300
• Monoisotopic Mass: 512.033151
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 36
• Rotatable Bond Count: 6
• Complexity: 824
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 172

Experimental Properties

• Color/Form: White crystalline powder
• Melting Point: 282-287°C
• Boiling Point: 752.3°C at 760 mmHg
• Flash Point: 263.9 °C
• Solubility: Soluble in water (100 mg/ml), DMSO (<1 mg/ml at 25 °C), and ethanol (<1 mg/ml at 25 °C).
• Water Partition Coefficient: Soluble in water to 100mg/ml
• Stability/Shelf Life: Hygroscopyc
• PSA: 179.37000
• LogP: -0.55490
• Solubility: Soluble in water (100mg/ml at 20 ℃), insoluble in ethanol and chloroform.
• Merck: 2590
• Vapor Pressure: No data available

Cromolyn sodium Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：3249
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• RTECS：DJ2380000
• Hazardous Material Identification：
• HazardClass：6.1(b)
• PackingGroup：III
• Toxicity：LD50 in mice, rats (mg/kg): >8000 orally (Cox)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R36/37/38
• Packing Group：III
• Safety Term：6.1(b)
• Packing Group：III
• Hazard Level：6.1(b)

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on Cromolyn sodium

CAS No. 15826-37-6: A Comprehensive Overview of Cromolyn Sodium

CAS No. 15826-37-6, commonly referred to as Cromolyn Sodium, is a well-documented compound with significant applications in the field of medicine and pharmacology. This compound, also known as sodium chromoglycate, has been extensively studied for its role in the treatment of various respiratory conditions, particularly asthma. The compound's chemical structure and pharmacological properties make it a unique agent in the realm of anti-inflammatory and bronchodilatory therapies.

Cromolyn Sodium is classified as a mast cell stabilizer, which means it works by preventing the release of histamine and other inflammatory mediators from mast cells. This mechanism of action is particularly beneficial in managing allergic reactions and chronic inflammatory conditions. Recent studies have highlighted its potential in reducing airway hyperresponsiveness, a key feature of asthma, by modulating the activity of specific ion channels involved in mast cell activation.

The chemical structure of CAS No. 15826-37-6 is characterized by its sodium salt form, which enhances its solubility and bioavailability when administered via inhalation or other routes. This property is crucial for its effectiveness in delivering therapeutic benefits directly to the respiratory tract. Researchers have also explored the compound's ability to inhibit the release of cytokines and chemokines, further underscoring its anti-inflammatory potential.

In terms of clinical applications, Cromolyn Sodium has been widely used as an add-on therapy for patients with moderate to severe asthma who do not achieve adequate control with standard treatments like corticosteroids. Recent clinical trials have demonstrated its efficacy in reducing exacerbations and improving lung function when used in combination with other bronchodilators. Moreover, its safety profile is favorable, with minimal systemic side effects when administered via inhalation.

One of the most promising areas of research surrounding CAS No. 15826-37-6 involves its potential use in non-respiratory conditions. Emerging studies suggest that Cromolyn Sodium may have applications in treating inflammatory bowel disease (IBD) by modulating immune responses in the gastrointestinal tract. This opens up new avenues for its use beyond traditional respiratory medicine.

The synthesis and manufacturing processes for CAS No. 15826-37-6 have also undergone significant advancements in recent years. Modern techniques now allow for higher purity levels and more efficient production methods, ensuring consistent quality across different batches. These improvements are critical for maintaining the compound's therapeutic efficacy and safety profile.

In conclusion, CAS No. 15826-37-6, or Cromolyn Sodium, remains a vital compound in the treatment of respiratory diseases and holds promise for future applications in other inflammatory conditions. Its unique mechanism of action, favorable safety profile, and ongoing research advancements position it as a key player in modern pharmacology.